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21-Dehydro Clocortolone 21-Dehydro Clocortolone
Brand Name: Vulcanchem
CAS No.: 61744-29-4
VCID: VC0143879
InChI: InChI=1S/C22H26ClFO4/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-21(15,3)22(14,23)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,10-11,13-14,16,18-19,28H,6,8-9H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1
SMILES: CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C=O)C)O)Cl)C)F
Molecular Formula: C₂₂H₂₆ClFO₄
Molecular Weight: 408.89

21-Dehydro Clocortolone

CAS No.: 61744-29-4

Reference Standards

VCID: VC0143879

Molecular Formula: C₂₂H₂₆ClFO₄

Molecular Weight: 408.89

21-Dehydro Clocortolone - 61744-29-4

CAS No. 61744-29-4
Product Name 21-Dehydro Clocortolone
Molecular Formula C₂₂H₂₆ClFO₄
Molecular Weight 408.89
IUPAC Name 2-[(6S,8S,9R,10S,11S,13S,14S,16R,17S)-9-chloro-6-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde
Standard InChI InChI=1S/C22H26ClFO4/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-21(15,3)22(14,23)18(28)9-20(13,2)19(11)17(27)10-25/h4-5,7,10-11,13-14,16,18-19,28H,6,8-9H2,1-3H3/t11-,13+,14+,16+,18+,19-,20+,21+,22+/m1/s1
SMILES CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)C=O)C)O)Cl)C)F
Synonyms (6α,11β,16α)-9-Chloro-6-fluoro-11-hydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-al;
PubChem Compound 88818834
Last Modified Nov 11 2021
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